Cas no 5521-60-8 (5-Methylpyrazine-2,3-dicarboxylicacid)

• Product Name: 5-Methylpyrazine-2,3-dicarboxylicacid
• CAS No: 5521-60-8
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• MDL: MFCD06200818
• CID: 45981
• PubChem ID: 72668
• Update Time: 2025-04-18

5-Methylpyrazine-2,3-dicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrazine-2,3-dicarboxylic acid
• 5-Methyl-2,3-pyrazinedicarboxylic acid
• 5-Methyl-pyrazin-2,3-dicarbonsaeure
• 5-methyl-pyrazine-2,3-dicarboxylic acid
• 5-Methylpyrazine-2,3-dicarboxylicacid
• 6-Methylpyrazine-2,3-dicarboxylic acid
• NSC 89408
• DTXSID70203708
• F51232
• AKOS006295220
• W-105580
• NCIOpen2_001375
• FT-0620666
• 5-Methylyrazine-2,3-dicarboxylicacid
• CS-0142447
• NSC-89408
• SCHEMBL6100470
• 5521-60-8
• NS00033264
• EINECS 226-867-7
• NSC89408
• ZSVGGGCOTVOOSG-UHFFFAOYSA-N
• 2,3-Pyrazinedicarboxylic acid, 5-methyl-

• MDL： MFCD06200818
• Inchi： 1S/C7H6N2O4/c1-3-2-8-4(6(10)11)5(9-3)7(12)13/h2H,1H3,(H,10,11)(H,12,13)
• InChI Key： ZSVGGGCOTVOOSG-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=NC=C(C)N=1)=O

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 100.38000
• LogP: 0.18140
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives